Cas no 2248173-23-9 ((2S)-3-ethyl-2-methylpentan-1-amine)

• Product Name: (2S)-3-ethyl-2-methylpentan-1-amine
• CAS No: 2248173-23-9
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 6434222
• PubChem ID: 96637684
• Update Time: 2025-05-30

(2S)-3-ethyl-2-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248173-23-9
• (2S)-3-ethyl-2-methylpentan-1-amine
• EN300-6507289

• Inchi： 1S/C8H19N/c1-4-8(5-2)7(3)6-9/h7-8H,4-6,9H2,1-3H3/t7-/m1/s1
• InChI Key： CYZMCGATKUNCGU-SSDOTTSWSA-N
• SMILES： NC[C@@H](C)C(CC)CC

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-3-ethyl-2-methylpentan-1-amine

Introduction to (2S)-3-Ethyl-2-Methylpentan-1-Amine (CAS No. 2248173-23-9)

The compound (2S)-3-Ethyl-2-Methylpentan-1-Amine (CAS No. 2248173-23-9) is a chiral amine with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of secondary amines, characterized by its pentane backbone and the presence of an ethyl and methyl group on the second carbon atom, along with an amino group (-NH₂) on the first carbon. The stereochemistry at the second carbon, denoted by the (S) configuration, plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of chiral amines like (2S)-3-Ethyl-2-Methylpentan-1-Amine in asymmetric synthesis, where they serve as key intermediates in the production of enantiomerically pure compounds. The ability to control stereochemistry during synthesis has become a cornerstone in modern organic chemistry, particularly in drug discovery and development. This compound's structure allows for versatile reactivity, making it a valuable building block in the construction of complex molecules.

The synthesis of (2S)-3-Ethyl-2-Methylpentan-1-Amine typically involves multi-step processes, including alkylation, reduction, and stereochemical control. Researchers have explored various methodologies to optimize its production, focusing on improving yield and enantiomeric excess (ee). For instance, the use of chiral catalysts and asymmetric induction techniques has significantly enhanced the efficiency of its synthesis. These advancements are critical for scaling up production to meet industrial demands while maintaining high purity standards.

In terms of applications, (2S)-3-Ethyl-2-Methylpentan-1-Amine finds utility in diverse fields such as pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in drug synthesis is particularly noteworthy. For example, it has been employed in the development of novel antibiotics and antiviral agents, where its stereochemistry contributes to molecular recognition and bioavailability. Additionally, its use in agrochemicals has been explored for enhancing pest resistance and crop yield.

Recent research has also delved into the environmental impact and safety profile of (2S)-3-Ethyl-2-Methylpentan-1-Amine. Studies have focused on its biodegradation pathways and toxicity profiles to ensure compliance with regulatory standards. Understanding its environmental fate is essential for sustainable chemical practices and minimizing ecological risks.

Looking ahead, the demand for highly functionalized chiral amines like (2S)-3-Ethyl-2-Methylpentan-1-Amine is expected to grow as industries increasingly prioritize green chemistry principles and sustainable manufacturing processes. Innovations in catalytic asymmetric synthesis and continuous-flow chemistry are likely to further enhance its production efficiency and applicability across various sectors.